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A high-performance thin-layer chromatography (HPTLC) densitometric method for the

quantification of Mebhydrolin napadisylate in tablet form has been shown to be a simple, rapid,

and precise alternative to High-Performance Liquid Chromatography (HPLC).[1][2][3][4] This

densitometric method is particularly advantageous for quality control laboratories, especially in

resource-limited settings, due to its speed and lower cost compared to traditional HPLC

methods.[5][6]

A comparative analysis of the densitometric and HPLC methods reveals trade-offs between

speed and the ultimate level of precision. While both methods demonstrate acceptable

accuracy and precision for routine analysis, the densitometric method offers a significantly

faster turnaround time.
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Parameter Densitometric Method HPLC Method

Linearity Range 600–1600 ng/spot[1][2][3][7] 50.0–200.0 µg/ml[8]

Mean Recovery 99.3–100.8%[1][2][3][7] Not explicitly stated

RSD (Precision)

< 2% (Repeatability and

Intermediate Precision)[1][2][3]

[7]

0.76% - 1.28%[9]

Limit of Detection (LOD) 18.5 ng/spot[1][2][3][7] Not explicitly stated

Limit of Quantification (LOQ) 55.5 ng/spot[1][2][3][7] Not explicitly stated

Analysis Time Not explicitly stated
Approximately 15 minutes[9]

[10]

Experimental Protocols
Densitometric Method
The HPTLC densitometric method involves the extraction of Mebhydrolin napadisylate from

tablets using a mixture of methanol and 25% ammonium hydroxide (100:1.5, v/v).[1][2][3][4]

The resulting extracts are then spotted onto precoated HPTLC silica gel F254 plates.[1][2][3][4]

The plates are developed with a mobile phase consisting of methanol and ethyl acetate (1:1,

v/v).[1][2][3][4] Quantitative analysis is performed by measuring the absorbance reflectance of

the analyte spots at 287 nm.[1][2][3][4] The method has been validated for specificity, linearity,

accuracy, precision, and robustness.[1][2][3][4]

HPLC Method
An alternative method utilizing HPLC has also been developed for the determination of

Mebhydrolin napadisylate in tablets.[9][10] This method employs a reversed-phase C-18

column with a mobile phase of acetonitrile and 25% ammonia (80:20 v/v).[9][10] The analysis is

conducted at an ambient temperature of 25±5 °C with UV detection at 320 nm.[10] The total

analysis time for this isocratic elution method is approximately 15 minutes.[9][10] This HPLC

method has been validated and is described as simple, selective, and accurate.[10]
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Caption: Experimental workflow for the densitometric determination of Mebhydrolin

napadisylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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